Cas no 2098111-17-0 ((3-cyclopropyl-2-fluoropropyl)(methyl)amine hydrochloride)

• Product Name: (3-cyclopropyl-2-fluoropropyl)(methyl)amine hydrochloride
• CAS No: 2098111-17-0
• MF: C₇H₁₅ClFN
• MW: 167.652104616165
• CID: 5728892
• PubChem ID: 122239849
• Update Time: 2025-05-19

(3-cyclopropyl-2-fluoropropyl)(methyl)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3-cyclopropyl-2-fluoropropyl)(methyl)amine hydrochloride
• 3-Cyclopropyl-2-fluoro-N-methylpropan-1-amine hydrochloride
• F2147-5865
• 3-cyclopropyl-2-fluoro-N-methylpropan-1-amine;hydrochloride
• AKOS040813024
• 2098111-17-0

• Inchi： 1S/C7H14FN.ClH/c1-9-5-7(8)4-6-2-3-6;/h6-7,9H,2-5H2,1H3;1H
• InChI Key： IEEKTFXLRUXYGD-UHFFFAOYSA-N
• SMILES： Cl.FC(CNC)CC1CC1

Computed Properties

• Exact Mass: 167.0877053g/mol
• Monoisotopic Mass: 167.0877053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 81
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Color/Form: No date available
• Density: No date available
• Melting Point: No date available
• Boiling Point: No date available
• Flash Point: No date available
• Vapor Pressure: No date available

(3-cyclopropyl-2-fluoropropyl)(methyl)amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (3-cyclopropyl-2-fluoropropyl)(methyl)amine hydrochloride

Comprehensive Overview of (3-cyclopropyl-2-fluoropropyl)(methyl)amine hydrochloride (CAS No. 2098111-17-0)

The compound (3-cyclopropyl-2-fluoropropyl)(methyl)amine hydrochloride (CAS No. 2098111-17-0) is a fluorinated amine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the cyclopropyl ring and fluorine substitution, make it a valuable intermediate for drug discovery and material science applications. Researchers are increasingly focusing on fluorinated compounds due to their enhanced metabolic stability and bioavailability, which aligns with the growing demand for next-generation therapeutics.

In recent years, the scientific community has shown heightened interest in fluorine-containing compounds, driven by their ability to modulate biological activity. The presence of a fluorine atom in (3-cyclopropyl-2-fluoropropyl)(methyl)amine hydrochloride enhances its lipophilicity and binding affinity, making it a candidate for targeting specific enzymes or receptors. This aligns with trending topics such as precision medicine and structure-activity relationship (SAR) studies, which dominate academic and industrial research discussions.

The cyclopropyl moiety in this compound is another critical feature, as three-membered rings are known to introduce conformational constraints that can improve selectivity in drug design. This has led to increased searches for cyclopropyl-containing building blocks in databases like PubChem and Reaxys. The combination of fluorine and cyclopropyl groups in 2098111-17-0 offers a synergistic effect, potentially enabling novel applications in central nervous system (CNS) drug development or crop protection chemicals.

From a synthetic chemistry perspective, (3-cyclopropyl-2-fluoropropyl)(methyl)amine hydrochloride exemplifies modern trends in green chemistry and atom-efficient synthesis. Researchers frequently search for high-yielding fluorination methods and amine protection strategies, both of which are relevant to this compound’s production. Its hydrochloride salt form also addresses common formulation challenges, a hot topic in pharmaceutical solubility optimization forums.

The compound’s potential extends to PET radiopharmaceuticals, where fluorine-18 labeled analogs could be developed for diagnostic imaging. This connects with booming interest in theranostics—a fusion of therapy and diagnostics—as evidenced by rising PubMed citations. While 2098111-17-0 itself isn’t radioactive, its scaffold provides a template for radiochemical modification, answering frequent queries about non-radioactive precursors for tracer synthesis.

Quality control of (3-cyclopropyl-2-fluoropropyl)(methyl)amine hydrochloride involves advanced analytical techniques like HPLC-MS and NMR spectroscopy, reflecting industry demands for impurity profiling standards. These methods ensure batch-to-batch reproducibility, crucial for regulatory submissions—a major concern in ICH guideline-related searches. The compound’s stability data also contributes to discussions about API degradation pathways, a frequent subject in pharmaceutical webinars.

In material science, the polar amine hydrochloride group enables applications in ionic liquids or polyelectrolyte systems, areas gaining traction in energy storage research. Patent databases show growing innovation around similar structures for battery electrolytes, matching search trends for novel conductive materials. This multidisciplinary utility makes CAS 2098111-17-0 a bridge between chemistry subfields.

Safety assessments of this compound follow GHS classification standards, with particular attention to its amine hydrochloride properties. While not classified as hazardous under standard conditions, proper handling protocols align with laboratory best practices—a recurring theme in chemical safety training modules. This responsiveness to EHS (Environmental Health and Safety) concerns enhances its adoption in regulated industries.

The commercial availability of (3-cyclopropyl-2-fluoropropyl)(methyl)amine hydrochloride through specialty chemical suppliers meets the needs of medicinal chemistry outsourcing, a market projected to grow significantly. Its appearance in catalogues often includes structure-activity relationship data, addressing frequent buyer inquiries about SAR-validated intermediates. This positions the compound favorably in the high-value fine chemicals sector.

Ongoing research may explore chiral resolution of this molecule, as the fluorine-bearing carbon creates a stereocenter—an area of intense interest in asymmetric synthesis. Literature surveys reveal mounting searches for fluorinated chiral amines, suggesting future directions for 2098111-17-0 derivatives. Such developments would cater to the enantioselective catalysis community’s needs.

In conclusion, (3-cyclopropyl-2-fluoropropyl)(methyl)amine hydrochloride (CAS 2098111-17-0) represents a versatile chemical entity intersecting multiple research frontiers. Its structural attributes respond to contemporary demands in drug discovery, material innovation, and analytical methodology, while its commercial profile supports collaborative R&D models. As scientific priorities evolve toward functionalized scaffolds and sustainable chemistry, this compound’s relevance will likely expand across academic and industrial laboratories worldwide.